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Compound of Interest

Compound Name: Transbond
CAS No.: 135669-49-7
Cat. No.: B1178325
Get Quote
. J

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of Transbond orthodontic adhesives. It is intended for researchers, scientists,
and drug development professionals to ensure safe laboratory practices.

l. Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to minimize exposure to
the chemical components of Transbond, which may cause eye and skin irritation, or allergic
reactions.[1][2][3][4][5]
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PPE Category

Item

Specifications and Usage

Hand Protection

Nitrile Gloves

Acrylates may penetrate
commonly used gloves; nitrile
gloves are recommended.[1][4]
[6] A no-touch technique is
advised. If the glove comes
into contact with the product, it
should be removed and
discarded immediately,
followed by hand washing with

soap and water before re-
gloving.[1][2][3][4]

Eye Protection

Safety Glasses with Side
Shields

To be worn at all times to
prevent contact with eyes,
which can cause mild to
moderate irritation.[1][4][5]

Respiratory Protection

Not generally required

Use in a well-ventilated area is
sufficient for typical
applications.[1][4][5] For large
spills or in confined spaces,
mechanical ventilation may be
necessary.[1][2][5]

Protective Clothing

Lab Coat or Gown

Long-sleeved protective
clothing should be worn to
cover skin and personal
garments from potential
splashes and contamination.[7]
[8][9] Contaminated clothing
should be removed and

washed before reuse.[2][3]

Il. Operational Protocol: Step-by-Step Handling

Procedure
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Adherence to a strict operational protocol is crucial for both safety and the effective application
of Transbond adhesives.

e Preparation:
o Ensure the work area is well-ventilated.[1][4][5]
o Don all required PPE as specified in the table above.
o Store the product out of direct sunlight as it is light-sensitive.[1][4]

e Application:

o

A "no-touch” technique is highly recommended during application.[1][4]

[¢]

If using capsules, insert them into the dispenser and apply a small amount of adhesive
with slow, steady pressure.[10][11]

[¢]

For syringe application, dispense a small amount onto the bracket base.[12]

[¢]

Avoid premature curing from ambient light by covering the patient's mouth with a dark-
colored mask if final positioning is delayed.[10][11]

e Curing:
o Once the bracket is positioned, remove any excess adhesive.[10][11]
o Hold the curing light at a distance of 2-3 mm from the appliance.[10][11]
o Archwires can be placed immediately after the final bracket is cured.[10]
e Post-Procedure:
o Properly dispose of all single-use items and contaminated materials (see Section V).
o Clean and disinfect reusable equipment according to the manufacturer's instructions.

o Wash hands thoroughly with soap and water after removing gloves.[6]
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lll. Emergency and First Aid Procedures

In the event of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Instructions

Immediately flush the eyes with large amounts
Eye Contact of water. If irritation persists, seek medical
attention.[1][10]

Remove contaminated clothing. Immediately
) wash the affected area with plenty of soap and
Skin Contact L
water.[1][3][4] If skin irritation or a rash

develops, get medical advice.[2][3][5]

Move the individual to fresh air. If respiratory

Inhalation ) )
symptoms develop, seek medical attention.[1][4]
Do not induce vomiting. Give the person two

Ingestion glasses of water and seek medical attention.[1]

[4]

IV. Spill Management and Disposal Plan

Proper containment and disposal are necessary to mitigate environmental contamination and

workplace hazards.
Spill Management:

o Evacuate and Ventilate: Clear the area of unprotected personnel and ensure adequate
ventilation.[1][2][5]

» Containment: For larger spills, prevent entry into drains and waterways by using absorbent
materials like bentonite or vermiculite.[1]

e Clean-up:

o Collect as much of the spilled material as possible.[1][2][4][5]
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o Clean the remaining residue with an appropriate solvent, following all safety precautions
on the solvent's Safety Data Sheet.[1][2][3][5]

o Place all collected material into a closed, approved container for disposal.[1][2][4][5]
Disposal Plan:

e Uncured Product: Uncured Transbond should be incinerated in a permitted waste
incineration facility as a disposal alternative.[2][5]

e Cured Product: Once fully cured or polymerized, the product can be disposed of in a
permitted industrial waste facility or a sanitary landfill.[1][2][4][5]

e Regulations: Always consult and adhere to local, regional, and national regulations for waste
disposal.[2][3][4][5]

V. Workflow for Safe Handling of Transbond
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Transbond Handling and Safety Workflow

Preparation
Start Personal Exposure Occurs
\ 4
Don Personal Protective Equipment . . .
(Gloves, Safety Glasses, Lab Coat) Follow Spill Management Protocol Follow First Aid Procedures
\ 4

Ensure Adequate Ventilation

Handling an‘; Application

Apply Transbond using
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Light Cure the Adhesive

Post-Application
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Clean and Disinfect Work Area
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Caption: Workflow for the safe handling, application, and disposal of Transbond adhesive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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